Cas no 306935-35-3 (Benzamide,3-butoxy-4-methoxy-)

• Product Name: Benzamide,3-butoxy-4-methoxy-
• CAS No: 306935-35-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 300099
• PubChem ID: 2735651
• Update Time: 2025-04-19

Benzamide,3-butoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-butoxy-4-methoxy-
• 3-Butoxy-4-MethoxybenzaMide
• 4-(ALLYL)-5-(N-TERT-BUTOXYCARBONYLAMINOMETHYL)-1,2,4-TRIAZOLE-3-THIOL
• 3-butoxy-4-methoxy-benzamide
• Benzamide,3-butoxy-4-methoxy
• HMS556E01
• Maybridge1_005193
• Benzamide, 3-butoxy-4-methoxy-
• FT-0615268
• SCHEMBL15521570
• 306935-35-3
• MFCD00831076
• A820512
• DTXSID20370858

• Inchi： 1S/C12H17NO3/c1-3-4-7-16-11-8-9(12(13)14)5-6-10(11)15-2/h5-6,8H,3-4,7H2,1-2H3,(H2,13,14)
• InChI Key： PUTAJFMTWWHQJO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(N)=O)C=CC=1OC)CCCC

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Density: 1.085
• Melting Point: 150 °C
• Boiling Point: 325.1°Cat760mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.519
• PSA: 61.55000
• LogP: 2.67330

Benzamide,3-butoxy-4-methoxy- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：